Cas no 910-78-1 (dimethyl 2,2''-biquinoline-4,4''-dicarboxylate)
910-78-1 structure
Product Name:dimethyl 2,2''-biquinoline-4,4''-dicarboxylate
CAS No:910-78-1
MF:C22H16N2O4
MW:372.373445510864
CID:881366
PubChem ID:281197
Update Time:2025-08-03
dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 2,2''-biquinoline-4,4''-dicarboxylate
- DTXSID20299939
- NSC-133813
- SCHEMBL14518623
- NSC133813
- Oprea1_064767
- dimethyl 2,2'-biquinoline-4,4'-dicarboxylate
- EU-0000401
- 910-78-1
- AKOS002664689
- methyl 2-(4-methoxycarbonylquinolin-2-yl)quinoline-4-carboxylate
-
- Inchi: 1S/C22H16N2O4/c1-27-21(25)15-11-19(23-17-9-5-3-7-13(15)17)20-12-16(22(26)28-2)14-8-4-6-10-18(14)24-20/h3-12H,1-2H3
- InChI Key: LPVYIWDMJJPHFH-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C2C=C(C(=O)OC)C3C=CC=CC=3N=2)=NC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 372.111
- Monoisotopic Mass: 372.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.305
- Boiling Point: 570.5°C at 760 mmHg
- Flash Point: 298.8°C
- Refractive Index: 1.667
dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658371-1g |
Dimethyl [2,2'-biquinoline]-4,4'-dicarboxylate |
910-78-1 | 98% | 1g |
¥10258.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658371-5g |
Dimethyl [2,2'-biquinoline]-4,4'-dicarboxylate |
910-78-1 | 98% | 5g |
¥20192.00 | 2024-04-25 |
dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
910-78-1 (dimethyl 2,2''-biquinoline-4,4''-dicarboxylate) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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